Cas no 1251601-93-0 (2-{3-oxo-6-phenyl-2H,3H-1,2,4triazolo4,3-bpyridazin-2-yl}-N-(2,4,6-trimethylphenyl)acetamide)

• Product Name: 2-{3-oxo-6-phenyl-2H,3H-1,2,4triazolo4,3-bpyridazin-2-yl}-N-(2,4,6-trimethylphenyl)acetamide
• CAS No: 1251601-93-0
• MF: C₂₂H₂₁N₅O₂
• MW: 387.434444189072
• CID: 6239412
• PubChem ID: 49662980
• Update Time: 2025-05-25

2-{3-oxo-6-phenyl-2H,3H-1,2,4triazolo4,3-bpyridazin-2-yl}-N-(2,4,6-trimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-oxo-6-phenyl-2H,3H-1,2,4triazolo4,3-bpyridazin-2-yl}-N-(2,4,6-trimethylphenyl)acetamide
• VU0623286-1
• AKOS024484300
• 2-{3-oxo-6-phenyl-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-2-yl}-N-(2,4,6-trimethylphenyl)acetamide
• 1251601-93-0
• 2-(3-oxo-6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-2-yl)-N-(2,4,6-trimethylphenyl)acetamide
• N-mesityl-2-(3-oxo-6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)acetamide
• F3406-5336

• Inchi： 1S/C22H21N5O2/c1-14-11-15(2)21(16(3)12-14)23-20(28)13-26-22(29)27-19(25-26)10-9-18(24-27)17-7-5-4-6-8-17/h4-12H,13H2,1-3H3,(H,23,28)
• InChI Key： GWQXRVUHXGCSDT-UHFFFAOYSA-N
• SMILES： O=C1N2C(C=CC(C3C=CC=CC=3)=N2)=NN1CC(NC1C(C)=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 387.16952493g/mol
• Monoisotopic Mass: 387.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 77.4Ų

Additional information on 2-{3-oxo-6-phenyl-2H,3H-1,2,4triazolo4,3-bpyridazin-2-yl}-N-(2,4,6-trimethylphenyl)acetamide

Recent Advances in the Study of 2-{3-oxo-6-phenyl-2H,3H-1,2,4triazolo4,3-bpyridazin-2-yl}-N-(2,4,6-trimethylphenyl)acetamide (CAS: 1251601-93-0)

In recent years, the compound 2-{3-oxo-6-phenyl-2H,3H-1,2,4triazolo4,3-bpyridazin-2-yl}-N-(2,4,6-trimethylphenyl)acetamide (CAS: 1251601-93-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique triazolopyridazine core, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The latest studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its clinical applicability.

One of the key areas of investigation has been the compound's role as a potent inhibitor of certain kinase enzymes, which are critical targets in the treatment of inflammatory and oncological diseases. Recent in vitro and in vivo studies have demonstrated that 1251601-93-0 exhibits high selectivity and efficacy against these kinases, with minimal off-target effects. These findings suggest that it could serve as a valuable lead compound for the development of novel kinase inhibitors with improved therapeutic profiles.

Another significant advancement is the optimization of the compound's pharmacokinetic properties. Researchers have employed structure-activity relationship (SAR) studies to modify the acetamide moiety and the triazolopyridazine scaffold, aiming to enhance bioavailability and metabolic stability. Preliminary results indicate that these modifications have successfully improved the compound's half-life and tissue distribution, making it a more viable candidate for further preclinical development.

In addition to its kinase inhibitory activity, recent studies have explored the compound's potential in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory and immunomodulatory effects, with promising results in animal models of autoimmune diseases. The compound's ability to modulate cytokine production and immune cell activation highlights its versatility as a therapeutic agent.

Despite these advancements, challenges remain in the clinical translation of 1251601-93-0. Issues such as formulation stability, scalability of synthesis, and potential toxicity profiles need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the compound's progression into clinical trials.

In conclusion, the latest research on 2-{3-oxo-6-phenyl-2H,3H-1,2,4triazolo4,3-bpyridazin-2-yl}-N-(2,4,6-trimethylphenyl)acetamide (CAS: 1251601-93-0) underscores its potential as a multifaceted therapeutic agent. Continued exploration of its biological activities and pharmacological optimization will be crucial in unlocking its full clinical potential. This compound represents a promising avenue for the development of next-generation therapeutics in chemical biology and medicine.